5-Ethyl-2-fluorophenol
Overview
Description
5-Ethyl-2-fluorophenol is a useful chemical compound with a variety of research applications . It belongs to the main category of Alcohols / Alkoxides / Phenols / Hydroxy compounds Halides / Halide containing compounds . The molecular formula of 5-Ethyl-2-fluorophenol is C8H9FO and its molecular weight is 140.155 .
Synthesis Analysis
The synthesis of fluorinated compounds like 5-Ethyl-2-fluorophenol has attracted more and more attention from biologists and chemists . Enzymatic synthesis of fluorinated compounds is a promising method . Of all enzyme-catalyzed synthesis methods, the direct formation of the C-F bond by fluorinase is the most effective and promising method .Molecular Structure Analysis
The molecular structure of 5-Ethyl-2-fluorophenol consists of a benzene ring substituted with a fluorine atom and an ethyl group . The presence of the fluorine atom introduces unique properties to the compound due to the high electronegativity of fluorine.Scientific Research Applications
Environmental Science: Sorption Processes
5-Ethyl-2-fluorophenol may play a role in sorption processes due to its phenolic structure. Sorption is crucial for removing contaminants from the environment, and phenolic compounds are known for their interaction with sorbents like modified silicas and porous carbons . The compound’s unique structure could influence its physical properties, such as solubility and boiling points, which in turn affect its sorption capacity and environmental applications.
Medicine: Drug Metabolism and Pharmacokinetics
In the medical field, the metabolism of fluoroorganic compounds, including fluorophenols, is significant. These compounds can alter the physicochemical properties of drugs, affecting their biological activity, stability, and lipophilicity . Understanding the metabolism of such compounds can lead to the development of new pharmaceuticals with improved efficacy and reduced side effects.
Agriculture: Pesticide Degradation
Fluorophenols, including derivatives like 5-Ethyl-2-fluorophenol, are used in agriculture as pesticides and herbicides. Microorganisms in soil can encounter these compounds, leading to potential biotransformation . Research into the metabolism of these compounds by plant cell cultures, such as Nicotiana tabacum, can provide insights into their environmental fate and impact on agricultural practices .
Material Science: Synthesis of Advanced Materials
In material science, 5-Ethyl-2-fluorophenol can be used as a building block for synthesizing complex materials. Its molecular structure allows for the creation of various derivatives that can be utilized in the development of new materials with specific properties for industrial applications .
Analytical Chemistry: Spectrometric Analysis
The compound’s potential in analytical chemistry lies in its use in spectrometric analysis. Its unique chemical structure could be beneficial in the qualitative and quantitative detection of pollutants, contributing to the advancement of analytical methods for environmental sustainability .
Biochemistry: Enzyme Substrate Specificity
In biochemistry, 5-Ethyl-2-fluorophenol could be investigated as a substrate for enzymes like tyrosine phenol-lyase. This enzyme is used for the biosynthesis of L-tyrosine and its derivatives, which are valuable intermediates in the pharmaceutical industry . Research into the substrate specificity of such enzymes can lead to the production of important biochemicals.
Pharmacology: Radiopharmaceutical Development
Fluorophenols are used in the synthesis of radiopharmaceuticals for imaging and diagnostic purposes. The incorporation of fluorine into organic compounds can enhance their properties for medical imaging applications . 5-Ethyl-2-fluorophenol could serve as a precursor in the development of such radiopharmaceuticals.
Industrial Processes: Wastewater Treatment
The role of 5-Ethyl-2-fluorophenol in industrial processes could be in the treatment of wastewater. Its phenolic structure might be useful in processes like the Electro-Fenton oxidation, which is employed for the degradation of dyes and other pollutants in industrial wastewaters .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that phenolic compounds, such as 5-ethyl-2-fluorophenol, can interact with various enzymes and biological systems .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 5-Ethyl-2-fluorophenol. For instance, the compound’s action may be affected by the presence of other chemicals in the environment .
properties
IUPAC Name |
5-ethyl-2-fluorophenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FO/c1-2-6-3-4-7(9)8(10)5-6/h3-5,10H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHGSGAMJZBVTNG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70595776 | |
Record name | 5-Ethyl-2-fluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70595776 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
891843-05-3 | |
Record name | 5-Ethyl-2-fluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70595776 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.